Cas no 1892275-80-7 (O-2-(3-bromo-2-methylphenyl)ethylhydroxylamine)

• Product Name: O-2-(3-bromo-2-methylphenyl)ethylhydroxylamine
• CAS No: 1892275-80-7
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5772399
• PubChem ID: 117331832
• Update Time: 2025-06-08

O-2-(3-bromo-2-methylphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-[2-(3-bromo-2-methylphenyl)ethyl]hydroxylamine
• EN300-1907579
• 1892275-80-7
• O-2-(3-bromo-2-methylphenyl)ethylhydroxylamine

• Inchi： 1S/C9H12BrNO/c1-7-8(5-6-12-11)3-2-4-9(7)10/h2-4H,5-6,11H2,1H3
• InChI Key： RMXWPGQZWGIEAB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)CCON

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3-bromo-2-methylphenyl)ethylhydroxylamine

Introduction to O-2-(3-bromo-2-methylphenyl)ethylhydroxylamine (CAS No. 1892275-80-7)

O-2-(3-bromo-2-methylphenyl)ethylhydroxylamine, with the CAS number 1892275-80-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated aromatic ring and an ethylhydroxylamine moiety. These structural elements contribute to its potential applications in various biological and chemical processes.

The chemical structure of O-2-(3-bromo-2-methylphenyl)ethylhydroxylamine is particularly intriguing due to its ability to interact with specific biological targets. The bromine atom on the aromatic ring can facilitate selective binding to certain receptors, while the ethylhydroxylamine group can participate in hydrogen bonding and other non-covalent interactions. These properties make it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of O-2-(3-bromo-2-methylphenyl)ethylhydroxylamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This finding suggests that O-2-(3-bromo-2-methylphenyl)ethylhydroxylamine could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, O-2-(3-bromo-2-methylphenyl)ethylhydroxylamine has also shown potential in neurodegenerative disease research. A study conducted by researchers at the University of California, San Francisco (UCSF) found that this compound can effectively cross the blood-brain barrier and modulate key signaling pathways involved in neurodegeneration. This makes it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of O-2-(3-bromo-2-methylphenyl)ethylhydroxylamine involves several well-established chemical reactions, including nucleophilic substitution and reduction steps. The synthetic route is highly reproducible and can be scaled up for industrial production, making it an attractive option for pharmaceutical companies interested in developing new therapeutics.

From a safety perspective, preliminary toxicological studies have indicated that O-2-(3-bromo-2-methylphenyl)ethylhydroxylamine exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential side effects. These studies are crucial for ensuring that any future drug products based on this compound meet stringent regulatory standards.

In conclusion, O-2-(3-bromo-2-methylphenyl)ethylhydroxylamine (CAS No. 1892275-80-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its demonstrated biological activities, make it an exciting candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.